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Introduction

Salgam, a traditional Turkish fermented beverage, is produced through the lactic acid
fermentation of black carrot, bulgur flour, turnip, salt, and water.[1][2][3] Its characteristic sour
and savory taste is complemented by a complex aroma profile that significantly influences
consumer acceptance. The volatile organic compounds (VOCSs) contributing to this aroma are
primarily generated during the fermentation process. Gas Chromatography-Mass Spectrometry
(GC-MS) is a powerful analytical technique for separating, identifying, and quantifying these
volatile compounds, providing valuable insights into the aroma chemistry of Salgam.[4] This
application note details a comprehensive GC-MS method for the analysis of the Salgam aroma
profile, intended for researchers, scientists, and professionals in the food and beverage
industry.

The aroma of Salgam is comprised of a diverse range of chemical classes, including terpenes,
esters, alcohols, volatile acids, and phenols.[1][3] The concentration and composition of these
compounds can vary depending on the production methods, such as the use of different starter
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cultures or variations in the amount of raw materials like purple carrot.[1][5][6] Understanding
the impact of these variations on the final aroma profile is crucial for quality control and product
development.

Experimental Protocol

This protocol outlines the procedure for the extraction and analysis of volatile aroma
compounds from Salgam samples using GC-MS.

Materials and Reagents

e Salgam sample

e Pentane (CsHiz2)

e Dichloromethane (CH2Cl2)

e Anhydrous sodium sulfate (Na2S0a4)
 Internal standard (e.g., 4-nonanol)

e n-alkane series (for retention index calculation)

Sample Preparation: Liquid-Liquid Extraction

o Sample Preparation: Centrifuge the Salgam sample to separate the solid particles.

 Internal Standard Addition: Add a known concentration of an internal standard (e.g., 4-
nonanol) to a measured volume of the clear Salgam juice. This is crucial for the accurate
quantification of the aroma compounds.[7]

o Extraction: Perform a liquid-liquid extraction using a mixture of pentane and
dichloromethane.[1][3] The ratio of the solvent mixture can be optimized, but a 1:1 (v/v) ratio
is a good starting point. Vigorously mix the sample and the solvent mixture in a separatory
funnel and then allow the layers to separate.

e Drying: Collect the organic layer and dry it over anhydrous sodium sulfate to remove any
residual water.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5495728/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11266879/
https://pubmed.ncbi.nlm.nih.gov/39055193/
https://acikerisim.comu.edu.tr/server/api/core/bitstreams/3dc509d7-83d3-47d3-8975-284a1a679e16/content
https://pmc.ncbi.nlm.nih.gov/articles/PMC5495728/
https://pubmed.ncbi.nlm.nih.gov/28720958/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Concentration: Carefully concentrate the dried extract to a small volume under a gentle
stream of nitrogen.

GC-MS Analysis

e Gas Chromatograph: Agilent 6890 or similar.
e Mass Spectrometer: Agilent 5975 or similar.
e Column: DB-Wax capillary column (30 m length x 0.25 mm i.d. x 0.5 pum thickness).[1][7]
e Injection: 3 uL of the extract in pulsed splitless mode.[1]
e Injector Temperature: 270 °C.[1]
o Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.[1]
e Oven Temperature Program:
o Initial temperature: 50 °C.
o Ramp: Increase to 250 °C at a rate of 4 °C/min.[1]
o Final hold: Hold at 250 °C for 10 minutes.[1]
e Mass Spectrometer Parameters:
o lonization Mode: Electron Impact (El) at 70 eV.
o Mass Range: m/z 35-500.

o lon Source Temperature: 200 °C.

Data Analysis

» Compound Identification: Identify the volatile compounds by comparing their mass spectra
with commercial libraries such as Wiley and NBS.[1] Further confirmation can be achieved
by comparing their calculated retention indices with those of authentic standards.
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e Quantification: Quantify the identified compounds using the internal standard method. The
concentration of each analyte is calculated based on its peak area relative to the peak area
of the internal standard.

Data Presentation

The following table summarizes the major classes of aroma compounds identified in Salgam
and their typical concentration ranges found in different studies.

Number of .
Aroma Compound Concentration
Compounds Key Compounds
Class . Range (pg/L)
Identified
a-Pinene, B-Pinene,
Terpenes 20 - 26 Varies Limonene,
Terpinolene
Ethyl acetate, Ethyl
Esters 9-17 Varies lactate, Ethyl
hexanoate
Isoamyl alcohol,
Alcohols 9-11 1728.06 - 3031.0 Phenylethyl alcohol,
1-Octen-3-ol
) ] ] Acetic acid, Butanoic
Volatile Acids 5-10 Varies , o
acid, Hexanoic acid
4-Vinylguaiacol,
Volatile Phenols 6-9 Varies Eugenol, 4-
Ethylphenol
) vy-Nonalactone, y-
Lactones 5-6 Varies
Decalactone
Carbonyls,
Other Compounds Varies Varies Naphthalenes, C13-

Norisoprenoids
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Concentration ranges are compiled from multiple studies and can vary based on production
methods.[1][5][7]

Visualizations
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Caption: Experimental workflow for GC-MS analysis of Salgam aroma.
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Caption: Key classes of aroma compounds identified in Salgam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5495728/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11266879/
https://acikerisim.comu.edu.tr/server/api/core/bitstreams/3dc509d7-83d3-47d3-8975-284a1a679e16/content
https://www.benchchem.com/product/b12772139/docs?utm_src=pdf-body-img#analysis-of-algam-aroma-profile-using-gas-chromatography-mass-spectrometry
https://www.benchchem.com/product/b12772139/docs?utm_src=pdf-body-img#analysis-of-algam-aroma-profile-using-gas-chromatography-mass-spectrometry
https://www.benchchem.com/product/b12772139?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Aroma composition of shalgam: a traditional Turkish lactic acid fermented beverage - PMC
[pmc.ncbi.nlm.nih.gov]

2. Making sure you're not a bot! [ask.orkg.org]

3. Aroma composition of shalgam: a traditional Turkish lactic acid fermented beverage -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. m.youtube.com [m.youtube.com]

5. Aroma profiles of shalgam: Effect of purple carrot (Daucus carota) amount - PMC
[pmc.ncbi.nlm.nih.gov]

6. Aroma profiles of shalgam: Effect of purple carrot (Daucus carota) amount - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. acikerisim.comu.edu.tr [acikerisim.comu.edu.tr]

To cite this document: BenchChem. [Analysis of Salgam Aroma Profile using Gas
Chromatography-Mass Spectrometry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12772139/docs#analysis-of-algam-aroma-profile-
using-gas-chromatography-mass-spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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